(E)-N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3-(furan-2-yl)acrylamide
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Description
(E)-N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3-(furan-2-yl)acrylamide is a useful research compound. Its molecular formula is C14H16N4O2S and its molecular weight is 304.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds containing the thiadiazole and furan moieties have been synthesized and evaluated for their biological activities. For instance, derivatives of thiadiazole have shown significant anti-arrhythmic activity, highlighting the potential medicinal applications of these compounds (Abdel‐Aziz et al., 2009). Additionally, certain azole derivatives, including those with furan-2-carboxamide moiety, have demonstrated antimicrobial activities, suggesting their utility in developing new antimicrobial agents (Başoğlu et al., 2013).
Heterocyclic Chemistry and Synthesis
Research has also focused on synthesizing heterocyclic compounds that include thiadiazole and furan components, which are of interest in developing novel pharmaceuticals and materials. For example, the synthesis of derivatives of 5-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic and 3-[5-(1,2,3-thiadiazol-4-yl)fur-2-yl]acrylic acids indicates the chemical versatility and potential applications of these compounds in creating more complex molecules (Kuticheva et al., 2015).
Antimicrobial and Antileishmanial Activities
Novel 5-(5-nitrofuran-2-y1)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents have shown promising antileishmanial activity, offering a potential pathway for developing new treatments for leishmaniasis, a tropical disease caused by parasitic protozoans (Tahghighi et al., 2011). This demonstrates the potential of furan and thiadiazole derivatives in addressing global health challenges.
Material Science and Polymer Chemistry
Compounds containing the acrylamide group, as seen in the structure of interest, have been explored for their potential in modifying polymer properties. For example, N-heterocyclic acrylamide monomers have been used to create chelating agents and polymers with specific metal sorption capabilities, which could have applications in environmental remediation or selective catalysis (Al-Fulaij et al., 2015).
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O2S/c19-14(4-3-12-2-1-9-20-12)16-11-5-7-18(8-6-11)13-10-15-21-17-13/h1-4,9-11H,5-8H2,(H,16,19)/b4-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPTASAQMJFDRGS-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)C=CC2=CC=CO2)C3=NSN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1NC(=O)/C=C/C2=CC=CO2)C3=NSN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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